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Compound of Interest

Compound Name: 4-tert-Butylphenyl salicylate

Cat. No.: B167193

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-tert-butylphenyl
salicylate in various organic solvents. The information is intended to assist researchers,
scientists, and professionals in drug development and materials science in understanding the
physicochemical properties of this compound, particularly its behavior in different solvent
systems. This document summarizes available quantitative solubility data, outlines a detailed
experimental protocol for solubility determination, and provides a visual representation of the
experimental workflow.

Introduction to 4-tert-Butylphenyl Salicylate

4-tert-Butylphenyl salicylate, a salicylic acid ester, is a white crystalline powder. It is primarily
utilized as an ultraviolet (UV) light absorber in various materials, including plastics and
coatings, to prevent degradation from sun exposure. Its efficacy in these applications is
intrinsically linked to its solubility and compatibility with the host material. Understanding its
solubility in a range of organic solvents is therefore crucial for formulation development, quality
control, and process optimization.

Quantitative Solubility Data

The solubility of 4-tert-butylphenyl salicylate has been determined in several common
organic solvents. The following table summarizes the available quantitative data, presented as
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weight percentage (w/w %). This format allows for a direct comparison of the compound's
solubility across different solvent environments.

Solvent Solubility (wiw %)
Anhydrous Ethanol 79%[1][2]

Ethyl Acetate 153%][1][2]
Butanone (Methyl Ethyl Ketone) 197%[1][2]

Toluene 158%][1][2]
Stoddard Solvent 39%][2]

Water < 0.1%[1][2]

Note: The temperature at which these solubility measurements were taken is not explicitly
stated in the available literature, but it is typically assumed to be at or around room temperature
(approximately 20-25°C) unless otherwise specified.

Experimental Protocols for Solubility Determination

While a specific, published experimental protocol for determining the solubility of 4-tert-
butylphenyl salicylate is not readily available, a standard and widely accepted method for
solid compounds in organic solvents is the isothermal equilibrium method followed by
gravimetric analysis. This method is reliable for determining the thermodynamic solubility of a
compound at a given temperature.

Isothermal Equilibrium and Gravimetric Method

Objective: To determine the saturation solubility of 4-tert-butylphenyl salicylate in a given
organic solvent at a constant temperature.

Materials:
e 4-tert-Butylphenyl Salicylate (analytical grade)

e Selected organic solvent (HPLC grade or equivalent)
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 Scintillation vials or sealed glass flasks

o Constant temperature shaker or water bath

e Analytical balance (readable to at least 0.1 mg)

» Syringe filters (chemically compatible with the solvent, e.g., PTFE)
e Syringes

» Pre-weighed evaporation dishes or vials

e Drying oven or vacuum desiccator

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of 4-tert-butylphenyl salicylate to a series of scintillation vials or
sealed glass flasks. The excess solid is crucial to ensure that equilibrium with the solid
phase is achieved.

o Add a known volume or mass of the selected organic solvent to each vial.
o Seal the vials tightly to prevent solvent evaporation.
e Equilibration:

o Place the vials in a constant temperature shaker or water bath set to the desired
experimental temperature (e.g., 25°C).

o Agitate the mixtures for a sufficient period to ensure that equilibrium is reached. A typical
duration is 24 to 72 hours. Preliminary studies can be conducted to determine the
minimum time required to reach equilibrium by taking measurements at different time
points until the concentration of the solute remains constant.

o Sample Withdrawal and Filtration:
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o Once equilibrium is achieved, allow the vials to stand undisturbed at the constant
temperature for a short period (e.g., 30 minutes) to allow the excess solid to settle.

o Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using
a syringe.

o Immediately attach a syringe filter to the syringe and filter the solution into a pre-weighed
evaporation dish or vial. This step is critical to remove any undissolved solid particles.

o Gravimetric Analysis:

Record the exact mass of the filtered saturated solution.

[¢]

o Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the
solvent without decomposing the solute (e.g., 50-60°C). Alternatively, a vacuum desiccator
can be used for more sensitive compounds or volatile solvents.

o Continue drying until a constant mass of the solid residue (4-tert-butylphenyl salicylate)
is achieved. This is confirmed by repeated weighing until the mass no longer changes.

o Record the final mass of the dried solid.

» Calculation of Solubility:

o The solubility can be calculated using the following formula:

Solubility (w/w %) = (Mass of dried solid / Mass of saturated solution) x 100

Safety Precautions:

 All procedures should be performed in a well-ventilated fume hood.

o Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat, should be worn at all times.

o Consult the Safety Data Sheet (SDS) for 4-tert-butylphenyl salicylate and the specific
organic solvent being used for detailed handling and disposal information.
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Experimental Workflow Diagram

The following diagram illustrates the logical flow of the experimental protocol for determining
the solubility of 4-tert-butylphenyl salicylate.
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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